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Compound of Interest

N-(2,3-
Compound Name:

dimethoxyphenyl)acetamide
CAS No.: 121639-09-6

Cat. No.: B184627

Get Quote

Chemical Identity & Physicochemical Profile

N-(2,3-dimethoxyphenyl)acetamide is an acetanilide derivative characterized by an electron-
rich aromatic ring due to the ortho- and meta-methoxy substituents.[1][2] This structural feature
dictates its storage requirements, as electron-rich systems are susceptible to slow oxidative
degradation.[1][2]
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Property Specification Notes
) N-(2,3- Synonyms: 2',3'-
Chemical Name ) ) i .
dimethoxyphenyl)acetamide Dimethoxyacetanilide
Molecular Formula C10H13NOs3
Molecular Weight 195.22 g/mol

Typically white to off-white

Physical State Crystalline Solid
needles/powder.[1][2][3]

- DMSO, Ethanol, Methanol, )
Solubility DCM Insoluble in water.[1][2]

LogP (Predicted) ~1.3-15 Lipophilic; cell-permeable.[1][2]

Predicted range: 80-135°C
Melting Point Range varies by purity (Analogous to 2,5-isomer MP:
132°C).[1][2]

Stability Assessment & Hazard Analysis
Mechanisms of Degradation

While acetamides are generally resistant to hydrolysis under neutral conditions, the 2,3-
dimethoxy substitution pattern introduces specific risks:

» Oxidative Discoloration: The electron-donating methoxy groups activate the phenyl ring.[1][2]
Prolonged exposure to air and light can lead to the formation of quinoid-like impurities
(observed as a pink/brown tint).[1][2]

» Hygroscopicity: While not deliquescent, the amide bond can hydrogen bond with
atmospheric moisture, complicating precise weighing for sub-millimolar stock solutions.[1][2]

Safety & PPE (GHS Standards)

¢ Signal Word: WARNING

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation).[1][2]

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C6275292
https://commonchemistry.cas.org/detail?cas_rn=3467-59-2
http://orgsyn.org/demo.aspx?prep=cv4p0005
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6275292
https://commonchemistry.cas.org/detail?cas_rn=3467-59-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6275292
https://commonchemistry.cas.org/detail?cas_rn=3467-59-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6275292
https://commonchemistry.cas.org/detail?cas_rn=3467-59-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6275292
https://commonchemistry.cas.org/detail?cas_rn=3467-59-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6275292
https://commonchemistry.cas.org/detail?cas_rn=3467-59-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6275292
https://commonchemistry.cas.org/detail?cas_rn=3467-59-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6275292
https://commonchemistry.cas.org/detail?cas_rn=3467-59-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184627?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

» PPE: Nitrile gloves (0.11 mm min thickness), safety goggles, and lab coat.[1][2] Handle
powder in a fume hood to avoid inhalation.[1][2]

Storage Protocols

To maximize shelf-life and compound integrity, a tiered storage strategy is required.[1][2]

Tier 1: Solid State Storage (Long-Term)

o Temperature: -20°C is optimal; 4°C is acceptable for <3 months.
o Atmosphere: Store under inert gas (Argon or Nitrogen) if possible.[1][2]

o Container: Amber glass vials with PTFE-lined screw caps.[1][2] Avoid clear glass to prevent
photo-oxidation.[1][2]

» Desiccation: Store vials inside a secondary container (desiccator or sealed bag) with silica
gel packets.

Tier 2: Solubilized Storage (Stock Solutions)

» Solvent: Dimethyl sulfoxide (DMSO), anhydrous (=99.9%).[1][2]
e Concentration: 10 mM to 50 mM stocks are standard.[1][2]
» Stability: Stable at -20°C for up to 6 months.

o Freeze/Thaw: Limit to <5 cycles. Aliquot stocks into single-use volumes (e.g., 20 pL or 50 pL)
to avoid repeated temperature stress.

Visual Workflow: Storage Decision Logic
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Compound Receipt

[ Physical Form? j

Powder Liquid

Solid Powder

1. Transfer to Amber Vial
2. Purge Headspace (Ar/N2)
3. Seal with Parafilm

:

Store at -20°C Store at -80°C (Preferred)
(Secondary Desiccation) or -20°C

1. Aliquot (Single Use)
2. Avoid Water Intake

Before Use

QC Check:

Color Change? (Pink/Brown)
Precipitate?

Click to download full resolution via product page

Figure 1: Decision tree for optimal storage conditions based on physical state.

Handling & Solubilization Protocol
Preparation of 10 mM Stock Solution
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e Reagents: Anhydrous DMSO (Sigma-Aldrich or equivalent).
» Calculation:

[1][2]

o Example: To make 1 mL of 10 mM stock:

[1](2]

e Procedure:

[¢]

Weigh ~2 mg of N-(2,3-dimethoxyphenyl)acetamide into a tared amber microcentrifuge
tube.

[¢]

Calculate exact DMSO volume required based on actual mass.[1][2]

[¢]

Add DMSO.[1][2][4] Vortex for 30 seconds.[1][2]

[e]

Sonicate for 1-2 minutes if dissolution is slow (warm water bath <37°C is permissible).

o

Inspect visually: Solution must be clear and colorless.[1][2]

Serial Dilution for Bioassays

Critical Note: The compound is insoluble in water.[1][2] When diluting into aqueous media (e.g.,
cell culture media), ensure the final DMSO concentration is <0.5% (or as tolerated by your cell
line) to prevent solvent toxicity.[1][2]

Precipitation Risk: A "crash-out" may occur if the high-concentration DMSO stock is added
directly to cold media.[1][2]

e Best Practice: Perform an intermediate dilution in media without serum first, or add stock
dropwise to rapidly stirring media at room temperature.

Quality Control & Validation

Before critical experiments, validate compound purity, especially if the solid has turned off-
white.[1][2]
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HPLC Purity Check Method

e Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 3.5 um, 4.6 x 100 mm).[1]
[2]

Mobile Phase A: Water + 0.1% Formic Acid.[1][2]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1][2]

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic ring) and 210 nm (amide bond).[1][2]

Acceptance Criteria: Single peak >95% area integration.

Synthesis Verification (If Reference Standard
Unavailable)

If you synthesized this compound (e.g., via acetylation of 2,3-dimethoxyaniline), confirm identity
via NMR.[1][2]

e 1H NMR (DMSO-d6): Look for:
o Singlet (~2.1 ppm, 3H) for Acetyl-CH3.[1][2]
o Two Singlets (~3.7-3.8 ppm, 3H each) for Methoxy groups.[1][2]
o Aromatic protons (Multiplet, ~6.7-7.5 ppm).[1][2][4]

o Broad Singlet (~9.0+ ppm) for Amide NH.[1][2]

Emergency Procedures
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Incident Protocol

) Wash with soap and copious water.[1][2] If
Skin Contact o ] ] ]
irritation persists, seek medical attention.

Rinse cautiously with water for 15 minutes.[1][2]
Eye Contact
Remove contact lenses.[1][2]

Sweep up without creating dust.[1][2] Place in

Spill (Solid) ) _
chemical waste container.
S Absorb with sand or vermiculite.[1][2] Clean
Spill (Liquid) )
surface with ethanol.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Acetamide, N-[2-(3,4-dimethoxyphenyl)ethyl]- [webbook.nist.gov]

2. CAS Common Chemistry [commonchemistry.cas.org]

3. Organic Syntheses Procedure [orgsyn.org]

4. hilarispublisher.com [hilarispublisher.com]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C6275292
https://commonchemistry.cas.org/detail?cas_rn=3467-59-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6275292
https://commonchemistry.cas.org/detail?cas_rn=3467-59-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6275292
https://commonchemistry.cas.org/detail?cas_rn=3467-59-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6275292
https://commonchemistry.cas.org/detail?cas_rn=3467-59-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6275292
https://commonchemistry.cas.org/detail?cas_rn=3467-59-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6275292
https://commonchemistry.cas.org/detail?cas_rn=3467-59-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6275292
https://commonchemistry.cas.org/detail?cas_rn=3467-59-2
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2_5-Dimethoxyphenyl_acetamide
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6275292
https://commonchemistry.cas.org/detail?cas_rn=3467-59-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6275292
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6275292
https://commonchemistry.cas.org/detail?cas_rn=3467-59-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6275292
https://commonchemistry.cas.org/detail?cas_rn=3467-59-2
http://www.orgsyn.org/
https://www.benchchem.com/product/b184627?utm_src=pdf-custom-synthesis#bc-rfq
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6275292
https://commonchemistry.cas.org/detail?cas_rn=3467-59-2
http://orgsyn.org/demo.aspx?prep=cv4p0005
https://www.hilarispublisher.com/open-access/reactivity-of-23pyridine-dicarboxylic-anhydride-towards-some-nitrogen-nucleophilic-reagents-synthesis-and-antimicrobial-evaluation-2150-3494-2-013.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184627?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» To cite this document: BenchChem. [Technical Application Note: Storage & Handling of N-
(2,3-dimethoxyphenyl)acetamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184627/docs#technical-application-note-storage-
handling-of-n-2-3-dimethoxyphenyl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b184627/docs#technical-application-note-storage-handling-of-n-2-3-dimethoxyphenyl-acetamide
https://www.benchchem.com/product/b184627/docs#technical-application-note-storage-handling-of-n-2-3-dimethoxyphenyl-acetamide
https://www.benchchem.com/product/b184627/docs#technical-application-note-storage-handling-of-n-2-3-dimethoxyphenyl-acetamide
https://www.benchchem.com/product/b184627/docs#technical-application-note-storage-handling-of-n-2-3-dimethoxyphenyl-acetamide
https://www.benchchem.com/product/b184627?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184627?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

